Cas no 1219905-75-5 (ethyl 2-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate)

• Product Name: ethyl 2-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate
• CAS No: 1219905-75-5
• MF: C₁₆H₁₉N₃O₃S₂
• MW: 365.470360994339
• CID: 5833773
• PubChem ID: 49676801
• Update Time: 2025-06-09

ethyl 2-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate
• F5860-3552
• AKOS024525505
• 1219905-75-5
• ethyl 2-[2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate
• VU0526332-1
• ethyl 2-[[2-(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate
• ethyl 2-(2-(2,4-dimethylthiazol-5-yl)acetamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate

• Inchi： 1S/C16H19N3O3S2/c1-4-22-15(21)10-5-6-11-14(10)19-16(24-11)18-13(20)7-12-8(2)17-9(3)23-12/h10H,4-7H2,1-3H3,(H,18,19,20)
• InChI Key： IQHPJUGKXYTCJE-UHFFFAOYSA-N
• SMILES： S1C(NC(CC2=C(C)N=C(C)S2)=O)=NC2=C1CCC2C(=O)OCC

Computed Properties

• Exact Mass: 365.08678382g/mol
• Monoisotopic Mass: 365.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on ethyl 2-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate

Recent Advances in the Study of Ethyl 2-2-(2,4-Dimethyl-1,3-Thiazol-5-yl)Acetamido-4H,5H,6H-Cyclopentad1,3Thiazole-4-Carboxylate (CAS: 1219905-75-5)

The compound ethyl 2-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate (CAS: 1219905-75-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and cyclopentadithiazole moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro studies have demonstrated that ethyl 2-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its structural similarity to known kinase inhibitors has prompted investigations into its role as a potential kinase modulator, with preliminary data indicating selective inhibition of certain kinases involved in cancer cell proliferation.

The synthesis of this compound has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of ethyl 2-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate, with improved yields and purity. Researchers have explored various catalytic systems and reaction conditions to optimize the synthesis, making it more accessible for further pharmacological studies. The availability of high-purity samples has facilitated detailed structural characterization using techniques such as NMR spectroscopy and X-ray crystallography, providing valuable insights into its molecular conformation and interactions.

In preclinical models, ethyl 2-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate has shown promising results in reducing tumor growth and metastasis in various cancer types. Its ability to induce apoptosis in cancer cells while sparing normal cells highlights its potential as a targeted therapeutic agent. Furthermore, pharmacokinetic studies have revealed favorable absorption and distribution profiles, with good oral bioavailability and minimal toxicity at therapeutic doses. These findings underscore the compound's potential for further development as a clinical candidate.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic index. Ongoing research aims to identify specific molecular targets and explore structure-activity relationships to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, ethyl 2-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate (CAS: 1219905-75-5) represents a promising candidate for further development in the fields of anti-inflammatory and anticancer therapy. Recent studies have provided a solid foundation for understanding its biological activities and synthetic pathways, paving the way for future investigations and potential clinical trials. Continued research in this area holds great promise for addressing unmet medical needs and advancing the field of medicinal chemistry.